Insulating and semiconducting polymeric free-standing nanomembranes with biomedical applications
Journal of Materials Chemistry B Pub Date: 2015-05-28 DOI: 10.1039/C5TB00624D
Abstract
In recent decades, polymers have experienced a radical evolution: from being used as inexpensive materials in the manufacturing of simple appliances to be designed as nanostructured devices with important applications in many leading fields, such as biomedicine at the nanoscale. Within this context, polymeric free-standing nanomembranes – self-supported quasi-2D structures with a thickness ranging from ∼10 to a few hundreds of nanometers and an aspect ratio of size and thickness greater than 106 – are emerging as versatile elements for applications as varied as overlapping therapy, burn wound infection treatment, antimicrobial platforms, scaffolds for tissue engineering, drug-loading and delivery systems, biosensors, etc. Although at first, a little over a decade ago, materials for the fabrication of free-standing nanosheets were limited to biopolymers and insulating polymers that were biodegradable, during the last five years the use of electroactive conducting polymers has been attracting much attention because of their extraordinary advantages in the biomedical field. In this context, a systematic review of current research on polymeric free-standing nanomembranes for biomedical applications is presented. Moreover, further discussion on the future developments of some of these exciting areas of study and their principal challenges is presented in the conclusion section.
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